Cas no 637343-86-3 ((R)-5-(HYDROXYMETHYL)-3-METHYLOXAZOLIDIN-2-ONE)

• Product Name: (R)-5-(HYDROXYMETHYL)-3-METHYLOXAZOLIDIN-2-ONE
• CAS No: 637343-86-3
• MF: C₅H₉NO₃
• MW: 131.129861593246
• MDL: MFCD08234637
• CID: 960779
• PubChem ID: 45087456
• Update Time: 2025-06-29

(R)-5-(HYDROXYMETHYL)-3-METHYLOXAZOLIDIN-2-ONE Chemical and Physical Properties

Names and Identifiers

• (R)-5-(HYDROXYMETHYL)-3-METHYLOXAZOLIDIN-2-ONE
• 5-(hydroxymethyl)-3-methyl-1,3-oxazolidin-2-one
• 2-Oxazolidinone, 5-(hydroxymethyl)-3-methyl-
• AGN-PC-001H5E
• CTK8J7632
• FT-0692634
• MFCD31555431
• AKOS037643806
• (s)-5-(hydroxymethyl)-3-methyloxazolidin-2-one
• SCHEMBL14168202
• (5S)-5-(HYDROXYMETHYL)-3-METHYL-1,3-OXAZOLIDIN-2-ONE
• AS-37048
• EN300-7287347
• 637343-86-3

• MDL： MFCD08234637
• Inchi： 1S/C5H9NO3/c1-6-2-4(3-7)9-5(6)8/h4,7H,2-3H2,1H3/t4-/m0/s1
• InChI Key： NOGODPXRSZBASZ-BYPYZUCNSA-N
• SMILES： O1C(N(C)C[C@H]1CO)=O

Computed Properties

• Exact Mass: 131.05800
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77000
• LogP: -0.63280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on (R)-5-(HYDROXYMETHYL)-3-METHYLOXAZOLIDIN-2-ONE

The Comprehensive Overview of (R)-5-(HYDROXYMETHYL)-3-METHYLOXAZOLIDIN-2-ONE (CAS No. 637343-86-3)

(R)-5-(HYDROXYMETHYL)-3-METHYLOXAZOLIDIN-2-ONE, also known by its CAS registry number 637343-86-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazolidinones, which are five-membered lactams containing an oxygen atom. The structure of this compound features a hydroxymethyl group at the 5-position and a methyl group at the 3-position, giving it unique chemical and biological properties.

The synthesis of (R)-5-(HYDROXYMETHYL)-3-METHYLOXAZOLIDIN-2-ONE typically involves multi-step organic reactions, often starting from readily available starting materials. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess, which is crucial for its application in chiral catalysis and drug discovery. The use of organocatalysts, such as proline derivatives, has significantly streamlined the synthesis process, making it more environmentally friendly and cost-effective.

One of the most notable applications of (R)-5-(HYDROXYMETHYL)-3-METHYLOXAZOLIDIN-2-ONE is in the field of asymmetric catalysis. This compound serves as a versatile chiral auxiliary, enabling the enantioselective synthesis of various bioactive molecules. For instance, it has been employed in the construction of complex natural product frameworks, such as terpenoids and alkaloids. Recent studies have demonstrated its utility in the asymmetric synthesis of β-amino acids, which are essential building blocks in peptide chemistry.

In addition to its role as a chiral auxiliary, (R)-5-(HYDROXYMETHYL)-3-METHYLOXAZOLIDIN-2-ONE has shown potential as a ligand in transition metal-catalyzed reactions. Its ability to coordinate with metals such as palladium and rhodium has made it valuable in cross-coupling reactions and hydrogenation processes. A study published in Nature Chemistry highlighted its use in the enantioselective Suzuki-Miyaura coupling reaction, where it facilitated the formation of biologically relevant chiral centers with excellent stereoselectivity.

The biological activity of (R)-5-(HYDROXYMETHYL)-3-METHYLOXAZOLIDIN-2-ONE has also been explored extensively. Preclinical studies have shown that this compound exhibits moderate inhibitory activity against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. Furthermore, its derivatives have been investigated for their potential as anticancer agents, particularly in targeting aberrant signaling pathways in cancer cells.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of (R)-5-(HYDROXYMETHYL)-3-METHYLOXAZOLIDIN-2-ONE. Quantum mechanical calculations have revealed that the hydroxymethyl group plays a critical role in stabilizing specific transition states during catalytic cycles. This understanding has paved the way for the rational design of more efficient catalysts based on this scaffold.

In conclusion, (R)-5-(HYDROXYMETHYL)-3-METHYLOXAZOLIDIN-2-ONE (CAS No. 637343-86-3) is a multifaceted compound with applications spanning organic synthesis, catalysis, and drug discovery. Its unique chemical properties and versatile reactivity continue to make it a subject of intense research interest. As new methodologies and technologies emerge, this compound is expected to play an even greater role in advancing chemical science and therapeutic development.